Cas no 1803862-32-9 (2-Amino-4-ethylphenylhydrazine)

• Product Name: 2-Amino-4-ethylphenylhydrazine
• CAS No: 1803862-32-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 4934977
• Update Time: 2025-08-01

2-Amino-4-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-ethylphenylhydrazine

• Inchi： 1S/C8H13N3/c1-2-6-3-4-8(11-10)7(9)5-6/h3-5,11H,2,9-10H2,1H3
• InChI Key： BPJYKLCXQQHFDN-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1N)CC)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 1.8
• Topological Polar Surface Area: 64.099

Additional information on 2-Amino-4-ethylphenylhydrazine

Recent Advances in the Study of 2-Amino-4-ethylphenylhydrazine (CAS: 1803862-32-9) in Chemical Biology and Pharmaceutical Research

2-Amino-4-ethylphenylhydrazine (CAS: 1803862-32-9) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules and its role in various biochemical pathways. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

One of the most significant advancements in the study of 2-Amino-4-ethylphenylhydrazine is its application in the development of enzyme inhibitors. Researchers have identified its structural similarity to certain natural substrates, making it a promising candidate for targeting specific enzymes involved in disease pathways. For instance, recent publications have demonstrated its efficacy in inhibiting tyrosine kinases, which are often implicated in cancer progression. The compound's ability to bind selectively to these enzymes offers a new avenue for therapeutic intervention.

In addition to its role in enzyme inhibition, 2-Amino-4-ethylphenylhydrazine has been explored for its potential in drug delivery systems. A study published in the Journal of Medicinal Chemistry reported the successful conjugation of this compound with nanoparticles, enhancing the targeted delivery of anticancer agents. The researchers noted that the hydrazine moiety of the molecule played a crucial role in stabilizing the nanoparticle-drug complex, thereby improving its pharmacokinetic properties.

Another area of interest is the compound's involvement in oxidative stress pathways. Recent investigations have revealed that 2-Amino-4-ethylphenylhydrazine can modulate reactive oxygen species (ROS) levels in cellular models. This finding is particularly relevant for neurodegenerative diseases, where oxidative stress is a key pathological feature. Preliminary data suggest that the compound may serve as a neuroprotective agent, although further in vivo studies are needed to validate these effects.

The synthesis of 2-Amino-4-ethylphenylhydrazine has also seen notable improvements. A recent patent application detailed a novel, high-yield synthetic route that minimizes the use of hazardous reagents. This development is expected to facilitate large-scale production and broaden the compound's accessibility for research and therapeutic applications. The patent highlights the use of green chemistry principles, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-4-ethylphenylhydrazine-based therapies. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-Amino-4-ethylphenylhydrazine (CAS: 1803862-32-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span enzyme inhibition, drug delivery, and oxidative stress modulation, with ongoing studies exploring new therapeutic avenues. Continued research and innovation will be crucial to translating these findings into clinically viable treatments.